Cas no 2228284-81-7 (4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid)

• Product Name: 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid
• CAS No: 2228284-81-7
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6219283
• PubChem ID: 165688446
• Update Time: 2025-10-28

4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid
• EN300-1895051
• 2228284-81-7
• 4-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2-methylbutanoic acid

• Inchi： 1S/C13H20N2O4/c1-9(11(16)17)5-6-10-7-15(8-14-10)12(18)19-13(2,3)4/h7-9H,5-6H2,1-4H3,(H,16,17)
• InChI Key： OPJHBJBEJOXRMF-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CCC(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid

Recent Advances in the Study of 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid (CAS: 2228284-81-7)

The compound 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid (CAS: 2228284-81-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its imidazole core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the design of enzyme inhibitors, prodrugs, and novel therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its role in the development of protease inhibitors. Proteases are critical enzymes involved in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Researchers have utilized 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid as a building block to synthesize potent inhibitors of serine and cysteine proteases, which are implicated in conditions such as cancer, inflammation, and infectious diseases. The Boc-protected imidazole moiety provides stability and facilitates further functionalization, enabling the creation of diverse inhibitor libraries.

In addition to its applications in protease inhibition, this compound has been investigated for its potential in prodrug design. Prodrugs are pharmacologically inactive derivatives of active drugs that undergo biotransformation in vivo to release the active moiety. The tert-butoxycarbonyl group in 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid can be selectively cleaved under physiological conditions, making it an attractive candidate for prodrug strategies. Recent studies have demonstrated its use in enhancing the bioavailability and targeting of antiviral and anticancer agents, thereby improving their therapeutic efficacy and reducing side effects.

Furthermore, advancements in synthetic methodologies have enabled the efficient and scalable production of 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing the use of hazardous reagents and improving yields. These developments are crucial for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 4-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-methylbutanoic acid (CAS: 2228284-81-7) represents a valuable tool in modern medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential applications in drug discovery, underscores its importance in ongoing research efforts. Future studies are expected to further elucidate its mechanistic roles and expand its utility in the development of next-generation therapeutics.